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AC-TYR-VAL-LYS(BIOTINYL)-ASP-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE AC-TYR-VAL-LYS(BIOTINYL)-ASP-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE
Brand Name: Vulcanchem
CAS No.: 154719-25-2
VCID: VC0133753
InChI: InChI=1S/C46H63N7O12S/c1-25(2)40(52-43(61)33(48-28(5)54)21-29-16-18-30(55)19-17-29)44(62)49-31(13-8-9-20-47-37(57)15-7-6-14-36-41-34(24-66-36)51-46(64)53-41)42(60)50-32(22-38(58)59)35(56)23-65-45(63)39-26(3)11-10-12-27(39)4/h10-12,16-19,25,31-34,36,40-41,55H,6-9,13-15,20-24H2,1-5H3,(H,47,57)(H,48,54)(H,49,62)(H,50,60)(H,52,61)(H,58,59)(H2,51,53,64)/t31-,32-,33-,34-,36-,40-,41-/m0/s1
SMILES: CC1=C(C(=CC=C1)C)C(=O)OCC(=O)C(CC(=O)O)NC(=O)C(CCCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3)NC(=O)C(C(C)C)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C
Molecular Formula: C46H63N7O12S
Molecular Weight: 938.107

AC-TYR-VAL-LYS(BIOTINYL)-ASP-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE

CAS No.: 154719-25-2

Main Products

VCID: VC0133753

Molecular Formula: C46H63N7O12S

Molecular Weight: 938.107

AC-TYR-VAL-LYS(BIOTINYL)-ASP-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE - 154719-25-2

CAS No. 154719-25-2
Product Name AC-TYR-VAL-LYS(BIOTINYL)-ASP-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE
Molecular Formula C46H63N7O12S
Molecular Weight 938.107
IUPAC Name (3S)-3-[[(2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-[[(2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]hexanoyl]amino]-5-(2,6-dimethylbenzoyl)oxy-4-oxopentanoic acid
Standard InChI InChI=1S/C46H63N7O12S/c1-25(2)40(52-43(61)33(48-28(5)54)21-29-16-18-30(55)19-17-29)44(62)49-31(13-8-9-20-47-37(57)15-7-6-14-36-41-34(24-66-36)51-46(64)53-41)42(60)50-32(22-38(58)59)35(56)23-65-45(63)39-26(3)11-10-12-27(39)4/h10-12,16-19,25,31-34,36,40-41,55H,6-9,13-15,20-24H2,1-5H3,(H,47,57)(H,48,54)(H,49,62)(H,50,60)(H,52,61)(H,58,59)(H2,51,53,64)/t31-,32-,33-,34-,36-,40-,41-/m0/s1
Standard InChIKey SQVWAAVGDUBSLA-NCHNNOHISA-N
SMILES CC1=C(C(=CC=C1)C)C(=O)OCC(=O)C(CC(=O)O)NC(=O)C(CCCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3)NC(=O)C(C(C)C)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C
PubChem Compound 99647979
Last Modified Nov 11 2021
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